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Compound of Interest

Compound Name: JNJ-28583113

Cat. No.: B10857160 Get Quote

For research use only. Not for human use.

This guide provides essential safety and logistical information for handling the potent, brain-

penetrant TRPM2 antagonist, JNJ-28583113. Given the absence of a specific Safety Data

Sheet (SDS), these recommendations are based on best practices for handling potent,

biologically active research compounds. All personnel must consult with their institution's

Environmental Health and Safety (EHS) department to conduct a formal risk assessment

before commencing any work.

Compound Information
JNJ-28583113 is a potent antagonist of the Transient Receptor Potential Melastatin 2 (TRPM2)

ion channel, with an IC₅₀ of approximately 126 nM in human TRPM2 assays.[1] It has

demonstrated neuroprotective effects by protecting cells from oxidative stress-induced cell

death and suppressing cytokine release in microglia.[1][2][3] While one supplier ships JNJ-
28583113 as a "non-hazardous chemical," its high potency necessitates careful handling to

minimize exposure.[1]
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Property Value

Chemical Name
ethyl 2-(3-(4-(trifluoromethyl)phenyl)-5,6,7,8-

tetrahydrocyclohepta[c]pyrazol-1(4H)-yl)acetate

CAS Number 2765255-93-2

Molecular Formula C₁₉H₂₁F₃N₂O₂

Molecular Weight 366.38 g/mol

Personal Protective Equipment (PPE)
A risk-based approach is crucial for selecting the appropriate PPE for handling JNJ-28583113.

The required level of protection will depend on the specific procedures being performed (e.g.,

weighing solids versus diluting solutions) and the quantities involved. For potent compounds,

multiple layers of protection are recommended.[2][4]
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for operations

with a high risk of aerosol or

dust generation, such as

weighing or preparing stock

solutions from powder.[4][5]

Reusable Half or Full-

Facepiece Respirator

Use with P100/FFP3

particulate filters. A proper fit

test is mandatory.[4]

Disposable Respirators (e.g.,

N95, FFP2)

Suitable for low-risk activities

but not recommended as

primary protection when

handling the solid compound.

[4]

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer pair should

be changed immediately upon

contamination.[4]

Body Protection Disposable Coveralls

Recommended to be made

from materials like Tyvek® to

protect against chemical

splashes and dust.[4]

Dedicated Lab Coat

Should be worn over personal

clothing and professionally

laundered if not disposable.[4]

Eye Protection Safety Goggles or Face Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield

can be worn over goggles for

added protection.[4]

Foot Protection Shoe Covers Disposable shoe covers

should be worn in the
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designated handling area.[4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is essential for safely handling potent compounds like JNJ-28583113.

Designated Area: All handling of JNJ-28583113 should be performed in a designated area,

such as a chemical fume hood or a glove box.

Decontamination: Have a validated decontamination solution readily available in the work

area.[4]

Waste Disposal: Prepare labeled, sealed waste containers for solid, liquid, and sharp waste

that will be generated.[4]

PPE Donning: Put on all required PPE in the correct order in a clean, designated area before

entering the handling zone.[4]

Weighing and Aliquoting: Whenever possible, use a closed system for weighing and

transferring the compound. To minimize dust generation when handling powders, use gentle

scooping techniques.[4]

Solution Preparation: Prepare solutions in a well-ventilated area, such as a chemical fume

hood. Keep containers covered as much as possible.

Spill Management: In the event of a spill, immediately alert others in the area. Use a pre-

prepared spill kit appropriate for chemical hazards to clean the spill, working from the outside

in. All materials used for spill cleanup must be disposed of as hazardous waste.[4]

Decontamination: Thoroughly decontaminate all surfaces and equipment used during the

handling process with a validated cleaning agent.[4]

PPE Doffing: Remove PPE in the designated doffing area, taking care to avoid self-

contamination. Dispose of single-use PPE in the appropriate hazardous waste container.[4]
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Disposal Plan
The disposal of JNJ-28583113 and its waste must comply with all local, state, and federal

regulations.

Consult EHS: Before beginning any experiments, consult with your institution's

Environmental Health and Safety (EHS) office to determine the proper disposal procedures

for this compound.[6]

Waste Streams:

Solid Waste: All disposable materials that have come into contact with JNJ-28583113
(e.g., gloves, coveralls, weigh boats, pipette tips) should be collected in a dedicated,

labeled hazardous waste container.

Liquid Waste: Unused solutions containing JNJ-28583113 should be collected in a

labeled, sealed hazardous waste container. Do not dispose of down the drain.

Sharps Waste: Needles, syringes, and other sharps contaminated with JNJ-28583113
should be placed in a designated sharps container for hazardous chemical waste.

Incineration: For many potent research compounds, incineration by a licensed facility is the

required method of disposal to ensure the complete destruction of the biologically active

substance.[6][7]

Experimental Protocols and Visualizations
This protocol is based on studies demonstrating JNJ-28583113's protective effects against

oxidative stress.[2][3]

Cell Culture: Plate HeLa or hTRPM2-HEK cells in a suitable multi-well plate and culture until

they reach the desired confluency.

Pre-treatment: Treat the cells with JNJ-28583113 at a final concentration of 10 µM for 1

hour.[2]

Induction of Oxidative Stress: Introduce oxidative stress by adding H₂O₂ to the cell culture

medium at a final concentration of up to 1 mM.[2]
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Incubation: Incubate the cells for a predetermined period.

Assessment of Cell Viability: Measure cell viability using a standard method, such as an MTT

or LDH assay, to quantify the protective effect of JNJ-28583113.

In Vitro Cellular Protection Assay Workflow

1. Plate and Culture Cells
(e.g., HeLa, hTRPM2-HEK)

2. Pre-treat with JNJ-28583113
(10 µM for 1 hour)

3. Induce Oxidative Stress
(H₂O₂ up to 1 mM)

4. Incubate

5. Assess Cell Viability
(e.g., MTT, LDH assay)

Click to download full resolution via product page

In Vitro Cellular Protection Assay Workflow

JNJ-28583113 is an antagonist of the TRPM2 ion channel. By blocking TRPM2, it inhibits

calcium influx, which in turn leads to the phosphorylation of GSK3α and GSK3β subunits. This

action is believed to contribute to its neuroprotective effects.[1]
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JNJ-28583113 Signaling Pathway
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JNJ-28583113 Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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